3-((5-chloropyrimidin-2-yl)oxy)-N-(4-fluorobenzyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-(5-chloropyrimidin-2-yl)oxy-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C16H16ClFN4O2/c17-12-8-19-15(20-9-12)24-14-5-6-22(10-14)16(23)21-7-11-1-3-13(18)4-2-11/h1-4,8-9,14H,5-7,10H2,(H,21,23)
• InChI Key: ARYMRGRUDGCWFR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)Cl)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C16H16ClFN4O2
• Molecular Weight: 350.77 g/mol

Description

3-((5-chloropyrimidin-2-yl)oxy)-N-(4-fluorobenzyl)pyrrolidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique structure and properties that make it a promising candidate for drug development. In

Scientific Research Applications

Antimalarial Activity

Research into novel pyrido[1,2-a]pyrimidin-4-ones, which share a structural resemblance to the specified compound, has shown moderate antimalarial activity. These studies underscore the potential of such derivatives in antimalarial drug development. Structural Activity Relationship (SAR) studies suggest the unsubstituted pyrido[1,2-a]pyrimidine scaffold plays a crucial role in antimalarial activities, indicating a path for further optimization of similar compounds for enhanced efficacy (Mane et al., 2014).

Antimicrobial Activity

Derivatives of pyridothienopyrimidines and related compounds have demonstrated significant antimicrobial properties. This research highlights the potential utility of compounds structurally related to "3-((5-chloropyrimidin-2-yl)oxy)-N-(4-fluorobenzyl)pyrrolidine-1-carboxamide" in addressing bacterial and fungal infections, suggesting an avenue for the development of new antimicrobial agents (Abdel-rahman et al., 2002).

Anticancer Activity

Research into the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives has indicated their potential as anticancer and anti-5-lipoxygenase agents. This suggests that compounds with a similar chemical structure could be explored further for their anticancer properties, providing a foundation for the development of new therapeutic agents targeting cancer and related pathologies (Rahmouni et al., 2016).

Antifolate Activity

A series of 2-amino-4-oxo-6-substituted pyrrolo[2,3-d]pyrimidines were synthesized and shown to target both thymidylate and purine nucleotide biosynthesis, presenting potential as nonclassical antifolates. These findings suggest a promising area of research for similar compounds in the development of antifolate drugs that could simultaneously inhibit multiple pathways crucial for tumor growth and survival (Liu et al., 2015).